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Compound of Interest

Compound Name: Avenacein Y

Cat. No.: B1666146

An In-depth Examination of its Synonyms, Biological Activity, and Experimental Protocols

For researchers, scientists, and professionals in drug development, this technical guide
provides a comprehensive overview of Avenacein Y, a bioactive compound with notable
antimicrobial and phytotoxic properties. This document synthesizes available data on its
synonyms, Antibiotic Y and lateropyrone, and details its physicochemical characteristics,
biological activities, and the experimental methodologies used in its study.

Core Compound Identification and Properties

Avenacein Y, a metabolite produced by the fungus Fusarium avenaceum, is also recognized in
scientific literature under the synonyms Antibiotic Y and lateropyrone.[1][2] This compound is
characterized by the molecular formula C1sH100s and a molecular weight of 318.2 g/mol .[1][3]
Its solubility profile indicates it is soluble in dimethylformamide (DMF) and dimethyl sulfoxide
(DMSO), moderately soluble in methanol and ethanol, and has poor solubility in water.[2]

Table 1: Physicochemical Properties of Avenacein Y
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Property Value Reference
Synonyms Antibiotic Y, lateropyrone [2]
Molecular Formula C15H100s [1][3]
Molecular Weight 318.2 [11[2]

Soluble in DMF, DMSO;
N Moderately soluble in
Solubility [2]
methanol, ethanol; Poorly

soluble in water

Biological Activity

Avenacein Y has demonstrated a range of biological activities, primarily exhibiting
antibacterial, antifungal, and phytotoxic effects.[1][2] While its broad-spectrum antimicrobial
potential is acknowledged, specific quantitative data, such as Minimum Inhibitory Concentration
(MIC) or half-maximal inhibitory concentration (IC50) values against a comprehensive range of
microorganisms, are not extensively detailed in currently available public literature. The
compound's phytotoxicity suggests a potential role in plant-pathogen interactions.[1]

Experimental Protocols

Detailed, step-by-step experimental protocols for the isolation, characterization, and bioassays
of Avenacein Y are not standardized in single comprehensive sources. However, a general
workflow can be inferred from various research publications.

Isolation and Purification of Avenacein Y

The isolation of Avenacein Y typically involves the cultivation of Fusarium avenaceum on a
suitable substrate, followed by extraction and purification of the target metabolite.

Logical Workflow for Avenacein Y Isolation and Purification
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Caption: General workflow for the isolation and purification of Avenacein Y.

Methodology:

e Fungal Culture:Fusarium avenaceum is cultured on a solid or liquid medium conducive to the
production of secondary metabolites. Common substrates include cereal grains.[4][5]

o Extraction: The fungal biomass and culture medium are subjected to solvent extraction,
typically using organic solvents like methanol or ethyl acetate, to isolate the crude mixture of
metabolites.
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« Initial Separation: The crude extract is often first analyzed and separated using Thin-Layer
Chromatography (TLC) to identify the presence of Avenacein Y (initially referred to as
Antibiotic Y due to its characteristic yellow fluorescence).[1]

« Purification: High-Performance Liquid Chromatography (HPLC) is a standard method for the
final purification of Avenacein Y to a high degree of purity (>95%).[2]

Characterization of Avenacein Y

The structural elucidation and confirmation of Avenacein Y's identity are achieved through
various spectroscopic technigues.

Methodology:

o Mass Spectrometry (MS): Used to determine the molecular weight and elemental
composition of the compound.[1][3]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the
chemical structure, including the connectivity of atoms.[1]

« Infrared (IR) and Ultraviolet (UV) Spectroscopy: These techniques are used to identify
functional groups and the chromophore system of the molecule, respectively.[1]

Antimicrobial and Phytotoxicity Bioassays

Standard bioassay protocols are employed to evaluate the biological activity of purified
Avenacein Y.

Logical Workflow for Bioactivity Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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